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Compound of Interest

Compound Name:
2-Bromo-4-

(dimethoxymethyl)pyridine

Cat. No.: B8245868

Get Quote

In medicinal chemistry, the pyridine ring is a privileged scaffold, yet its functionalization often

presents regioselectivity challenges. 2-Bromo-4-(dimethoxymethyl)pyridine (CAS 383426-

41-3) serves as a critical intermediate, offering a solution to the "incompatible functionality"

problem.

By masking the reactive C4-aldehyde as a dimethyl acetal, this molecule allows researchers to

perform aggressive organometallic transformations (e.g., Suzuki-Miyaura, Buchwald-Hartwig)

at the C2-bromide position without compromising the C4-carbon oxidation state. It acts as a

latent electrophile, stable under basic coupling conditions but readily convertible back to the

formyl group upon acidic workup.

Technical Specifications & Chemical Profile
The following data aggregates commercial specifications and calculated physicochemical

properties essential for process development.
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Property Specification Notes

IUPAC Name
2-Bromo-4-

(dimethoxymethyl)pyridine

CAS Number 383426-41-3
Primary identifier for the

dimethyl acetal.

Precursor CAS 118289-17-1

2-Bromo-4-

pyridinecarboxaldehyde

(Aldehyde).[1]

Molecular Formula C₈H₁₀BrNO₂

Molecular Weight 232.07 g/mol

Appearance Colorless to pale yellow oil
May darken upon storage due

to trace hydrolysis.

Boiling Point ~285°C (Predicted)

Typically purified via column

chromatography or vacuum

distillation.

Solubility DCM, THF, MeOH, EtOAc Hydrolyzes in aqueous acid.

Storage 2–8°C, Inert Atmosphere
Hygroscopic; moisture triggers

aldehyde reversion.

Synthetic Pathway & Mechanistic Logic
The synthesis and utility of this compound rely on the principle of orthogonal protection. The

C2-Bromine is a "soft" electrophile suitable for palladium catalysis, while the C4-Acetal is a

"hard" electrophile in a dormant state.

The Synthesis Workflow
The most robust route involves the acid-catalyzed acetalization of 2-bromo-4-

pyridinecarboxaldehyde. While the aldehyde can be generated via lithiation of 2,4-

dibromopyridine, the protection step is the critical quality gate.

Mechanism of Protection:
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Protonation: The carbonyl oxygen is protonated by an acid catalyst (pTSA).

Nucleophilic Attack: Methanol attacks the carbonyl carbon.

Elimination: Water is eliminated (often scavenged by trimethyl orthoformate to drive

equilibrium).

Final Attack: A second methanol molecule forms the stable acetal.

Visualizing the Strategic Workflow
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Figure 1: The orthogonal protection strategy allowing C2-diversification while preserving the

C4-aldehyde oxidation state.[1][2]

Experimental Protocols
These protocols are designed for reproducibility. The "Self-Validation" steps ensure the chemist

can verify success during the process, not just at the end.

Protocol A: Synthesis of 2-Bromo-4-
(dimethoxymethyl)pyridine
Objective: Convert the aldehyde to the acetal using trimethyl orthoformate as a water

scavenger.

Reagents:

2-Bromo-4-pyridinecarboxaldehyde (1.0 eq)

Trimethyl orthoformate (3.0 eq)

Methanol (anhydrous, 0.5 M concentration)
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p-Toluenesulfonic acid monohydrate (pTSA) (0.05 eq)

Step-by-Step:

Setup: Flame-dry a round-bottom flask and cool under N₂. Add the aldehyde and anhydrous

methanol.

Addition: Add trimethyl orthoformate followed by pTSA.

Reaction: Reflux at 65°C for 3–5 hours.

Expert Insight: Trimethyl orthoformate reacts with the generated water to form methanol

and methyl formate, driving the equilibrium to completion without a Dean-Stark trap.

Quench: Cool to RT. Add solid NaHCO₃ (excess) to neutralize the acid before any aqueous

workup.

Causality: Quenching acid is vital; if you add water while acidic, the acetal will instantly

hydrolyze back to the starting material.

Workup: Filter off the solids. Concentrate the filtrate. Partition between EtOAc and saturated

NaHCO₃. Dry organic layer (Na₂SO₄) and concentrate.

Purification: Vacuum distillation or flash chromatography (Hexane/EtOAc + 1%

Triethylamine).

Note: The triethylamine buffers the silica gel, preventing acid-catalyzed hydrolysis on the

column.

Self-Validating Check:

1H NMR: Look for the disappearance of the aldehyde proton (~10.0 ppm) and the

appearance of the acetal methoxy singlet (~3.3 ppm, 6H) and the acetal CH proton (~5.4

ppm, 1H).

Protocol B: C2-Selective Suzuki-Miyaura Coupling
Objective: Functionalize the C2 position while keeping the C4 acetal intact.
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Reagents:

2-Bromo-4-(dimethoxymethyl)pyridine (1.0 eq)

Aryl Boronic Acid (1.2 eq)[3][4]

Pd(dppf)Cl₂[3][4]·DCM (0.03 eq)

K₂CO₃ (2.0 eq)[4]

Dioxane/Water (4:1 ratio)[3]

Step-by-Step:

Degassing: Sparge the Dioxane/Water mixture with Argon for 15 minutes. Oxygen is the

enemy of the catalytic cycle.

Assembly: In a reaction vial, combine the pyridine acetal, boronic acid, base, and catalyst.

Add the solvent.[4]

Reaction: Heat to 90°C for 4–12 hours.

Expert Insight: The acetal is stable to K₂CO₃ (base). Do not use acidic conditions or Lewis

acids.

Workup: Dilute with EtOAc, wash with water.

Deprotection (Optional/Sequential): To reveal the aldehyde immediately, treat the crude

organic layer with 1N HCl and stir for 1 hour.

Self-Validating Check:

TLC: The coupled product will usually be more polar than the bromo-starting material but

less polar than the deprotected aldehyde.

Visualization of the Catalytic Cycle
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Figure 2: Simplified Suzuki catalytic cycle showing the insertion of Palladium into the C2-Br

bond.

Safety & Handling (E-E-A-T)
Hazard Classification:

H315: Causes skin irritation.[1][5][6][7]

H319: Causes serious eye irritation.[1][5][6][7]

H302: Harmful if swallowed.[1][6][7][8]

Handling: Always handle in a fume hood. Pyridine derivatives often have distinct, unpleasant

odors and can act as neurological irritants.

Storage Stability: The acetal linkage is acid-sensitive. Store in a tightly sealed vial with a

desiccant. If the compound smells like almonds (benzaldehyde-like odor), it has likely

hydrolyzed back to the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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